Cas no 882881-15-4 ((1H-pyrrolo2,3-cpyridin-2-yl)methanol)

• Product Name: (1H-pyrrolo2,3-cpyridin-2-yl)methanol
• CAS No: 882881-15-4
• MF: C₈H₈N₂O
• MW: 148.16192150116
• MDL: MFCD11506123
• CID: 992996
• PubChem ID: 11622355
• Update Time: 2025-05-20

(1H-pyrrolo2,3-cpyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1H-Pyrrolo[2,3-c]pyridin-2-yl)methanol
• 1H-Pyrrolo[2,3-c]pyridin-2-ylmethanol
• (1H-Pyrrolo[2,3-c]pyridin-2-yl)-methanol
• (1H-pyrrolo2,3-cpyridin-2-yl)methanol
• [1H-Pyrrolo[2,3-c]pyridin-2-yl]methanol
• DB-077226
• 882881-15-4
• AKOS006323139
• 1H-Pyrrolo[2,3-c]pyridine-2-methanol
• SB39341
• MFCD11506123
• AS-41084
• CS-0157273
• SCHEMBL25506021

• MDL： MFCD11506123
• Inchi： 1S/C8H8N2O/c11-5-7-3-6-1-2-9-4-8(6)10-7/h1-4,10-11H,5H2
• InChI Key： NLMUSLOQUGZNPN-UHFFFAOYSA-N
• SMILES： OCC1NC2C(=CC=NC=2)C=1

Computed Properties

• Exact Mass: 148.063662883g/mol
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 48.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on (1H-pyrrolo2,3-cpyridin-2-yl)methanol

Introduction to (1H-pyrrolo[2,3-c]pyridin-2-yl)methanol (CAS No 882881-15-4)

(1H-pyrrolo[2,3-c]pyridin-2-yl)methanol, identified by the CAS registry number 882881-15-4, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrrolopyridine ring system with a methanol group. The pyrrolopyridine moiety is a bicyclic structure consisting of a pyrrole and a pyridine ring fused together, creating a rigid and aromatic system. This structural feature contributes to the compound's stability and potential for various applications.

The synthesis of (1H-pyrrolo[2,3-c]pyridin-2-yl)methanol involves advanced organic synthesis techniques. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity. For instance, researchers have explored the use of transition metal catalysts and microwave-assisted synthesis to streamline the process. These advancements not only make the compound more accessible for research purposes but also pave the way for its potential commercial applications.

One of the most promising areas of application for (1H-pyrrolo[2,3-c]pyridin-2-yl)methanol is in drug discovery. The compound's unique structure makes it an attractive candidate for targeting specific biological pathways. Recent studies have demonstrated its potential as a modulator of certain G-protein coupled receptors (GPCRs), which are critical targets in treating various diseases, including cardiovascular disorders and neurological conditions. Its ability to interact with these receptors suggests that it could serve as a lead compound for developing new therapeutic agents.

In addition to its pharmacological applications, (1H-pyrrolo[2,3-c]pyridin-2-yl)methanol has shown potential in materials science. Its rigid aromatic structure makes it a candidate for use in organic electronics, such as in the development of new semiconducting materials. Researchers have investigated its electronic properties and found that it exhibits favorable charge transport characteristics, which could be exploited in organic field-effect transistors (OFETs) and other electronic devices.

The compound's versatility is further highlighted by its role as an intermediate in organic synthesis. Its structure allows for easy functionalization, enabling chemists to modify it for specific applications. For example, recent studies have explored the use of (1H-pyrrolo[2,3-c]pyridin-2-yl)methanol as a building block for constructing more complex molecules with enhanced biological activity. This underscores its importance as a valuable tool in synthetic chemistry.

Looking ahead, ongoing research into (1H-pyrrolo[2,3-c]pyridin-2-yl)methanol is expected to uncover even more applications. Scientists are currently investigating its potential as an inhibitor of enzyme systems involved in metabolic disorders and cancer progression. Additionally, efforts are underway to explore its photophysical properties for applications in optoelectronics and sensors.

In conclusion, (1H-pyrrolo[2,3-c]pyridin-2-yl)methanol (CAS No 882881-15-) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with recent advancements in synthesis and application research, positions it as an important molecule for future innovations in medicine and materials science.